Cas no 104504-39-4 (Phenylalanine, 4-benzoyl-)
Phenylalanine, 4-benzoyl- structure
Product Name:Phenylalanine, 4-benzoyl-
CAS No:104504-39-4
MF:C16H15NO3
MW:269.295204401016
CID:1144548
PubChem ID:2735469
Update Time:2025-04-20
Phenylalanine, 4-benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenylalanine, 4-benzoyl-
- A814282
- L-p-Benzoylphenylalanine
- SCHEMBL44096
- 4-Benzoyl-DL-phenylalanine
- LS-14475
- 104504-39-4
- 2-amino-3-(4-benzoylphenyl)propanoic Acid
- AKOS025243501
-
- Inchi: 1S/C16H15NO3/c17-14(16(19)20)10-11-6-8-13(9-7-11)15(18)12-4-2-1-3-5-12/h1-9,14H,10,17H2,(H,19,20)
- InChI Key: TVIDEEHSOPHZBR-UHFFFAOYSA-N
- SMILES: OC(C(CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)N)=O
Computed Properties
- Exact Mass: 269.10525
- Monoisotopic Mass: 269.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
Phenylalanine, 4-benzoyl- Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
104504-39-4 (Phenylalanine, 4-benzoyl-) Related Products
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- 122555-04-8((2S)-3-(4-acetylphenyl)-2-amino-propanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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